Cas no 25247-28-3 (4-Methylpyridazine-3-carboxylic acid)

• Product Name: 4-Methylpyridazine-3-carboxylic acid
• CAS No: 25247-28-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD09834367
• CID: 241609
• PubChem ID: 19991463
• Update Time: 2024-10-30

4-Methylpyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylicacid, 4-methyl-
• 4-Methyl-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylicacid,4-methyl
• 4-methyl-3-pyridazinecarboxylic acid
• PSDAFTJUUSZDOB-UHFFFAOYSA-N
• DTXSID30601726
• MFCD09834367
• A817739
• 4-Methylpyridazine-3-carboxylicacid
• CS-0050803
• AS-50636
• FT-0710510
• J-515810
• 25247-28-3
• AKOS006329174
• SY111590
• P10780
• PB17664
• EN300-214588
• SCHEMBL354481
• DB-028971

• MDL： MFCD09834367
• Inchi： 1S/C6H6N2O2/c1-4-2-3-7-8-5(4)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： PSDAFTJUUSZDOB-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN=N1)C)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 0.48320